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Compound of Interest

Compound Name: UNC8153
Cat. No.: B11927437
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

UNC8153 is a potent and selective degrader of the nuclear receptor-binding SET domain-
containing 2 (NSD2) protein.[1][2][3] It effectively reduces the cellular levels of both NSD2 and
the associated H3K36me2 chromatin mark, making it a valuable tool for research into
epigenetics and oncology.[1][3][4] UNC8153 operates through a novel mechanism that is
dependent on the proteasome and neddylation.[1] Given its utility as a chemical probe,
understanding its stability and proper handling is critical for ensuring experimental
reproducibility and the integrity of research findings. This document provides detailed
application notes on the stability and storage of UNC8153, along with protocols for its handling
and for assessing its stability.

Physicochemical Properties
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Property Value Source

Chemical Formula C33H37N505 MedKoo Biosciences
Molecular Weight 583.69 g/mol MedKoo Biosciences
CAS Number 2929304-60-7 Selleck Chemicals

Storage Conditions

Proper storage of UNC8153 is essential to maintain its chemical integrity and activity.

Recommendations vary for the compound in its solid form versus in solution.

Solid Form (Powder)

o ] Supplier

Condition Duration .
Recommendations
MedKoo Biosciences,

-20°C Long-term (months to years) )
TargetMol, Selleck Chemicals

0-4°C Short-term (days to weeks) MedKoo Biosciences

Ambient Shipping (a few weeks) MedKoo Biosciences

It is recommended to store the solid compound in a dry, dark place.[5]

In Solvent

Stock solutions of UNC8153 should be aliquoted to avoid repeated freeze-thaw cycles, which

can lead to degradation.

. Supplier
Temperature Duration .
Recommendations
TargetMol, Selleck Chemicals,
-80°C Up to 1 year
MedchemExpress
MedchemExpress, Selleck
-20°C Up to 1 month )
Chemicals
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Solubility Data

UNCB8153 exhibits solubility in a range of common laboratory solvents. Sonication may be
required to aid dissolution.[6] It is important to note that using fresh DMSO is recommended as
moisture-absorbing DMSO can reduce solubility.[3]

Solvent Concentration Supplier Data
DMSO =100 mg/mL (171.32 mM) Selleck Chemicals
30 mg/mL (43 mM) TargetMol

Ethanol 50 mg/mL Selleck Chemicals
30 mg/mL (43 mM) TargetMol

Water 25 mg/mL Selleck Chemicals
5 mg/mL (7.17 mM) TargetMol

DMF 30 mg/mL (43 mM) TargetMol

PBS (pH 7.2) 5 mg/mL (7.17 mM) TargetMol

Formulation for In Vivo Studies

For animal studies, specific formulations are required to ensure solubility and bioavailability.
The following protocols are suggested by suppliers:

Protocol Composition Resulting Solubility

10% DMSO, 40% PEG300,
1 ) = 2.5 mg/mL (3.58 mM)
5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-
2 ) ] > 2.5 mg/mL (3.58 mM)
B-CD in Saline)

3 10% DMSO, 90% Corn Oil > 2.5 mg/mL (3.58 mM)

When preparing these formulations, it is crucial to add each solvent sequentially and ensure
the solution is clear before proceeding to the next step.[7]
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Stability Profile and Degradation

While comprehensive stability data under various conditions like pH and light exposure are not
readily available in the public domain, some key aspects of its stability and degradation are
known.

» Shipping Stability: The compound is considered stable enough for shipping at ambient
temperatures for a few weeks.[5]

o Metabolic Transformation: Research has shown that UNC8153 can be considered a prodrug.
Its primary amine moiety is metabolized to an aldehyde. This transformation is crucial for its
mechanism of action, which involves the recruitment of the SCFFBX022 E3 ubiquitin ligase
complex to induce NSD2 degradation.[4][8]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

This protocol outlines the steps for preparing a high-concentration stock solution of UNC8153
in DMSO.

e Weighing: Accurately weigh the desired amount of UNC8153 powder in a sterile
microcentrifuge tube.

o Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the
desired concentration (e.g., 10 mM or 100 mg/mL).

» Dissolution: Vortex the solution vigorously. If precipitation or phase separation occurs,
sonication in a water bath can be used to aid dissolution.[6][7] Visually inspect for complete
dissolution.

¢ Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, light-
protected tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term
storage.

Protocol 2: General Method for Assessing Compound
Stability by HPLC
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This protocol provides a general framework for researchers to assess the stability of UNC8153
under specific experimental conditions.

» Standard Preparation: Prepare a fresh stock solution of UNC8153 in a suitable solvent (e.g.,
DMSO) at a known concentration. This will serve as the 100% reference standard (T=0).

¢ Incubation Conditions:

o Freeze-Thaw Stability: Subject aliquots of the stock solution to multiple freeze-thaw cycles
(e.g., 3-5 cycles from -80°C to room temperature).

o Long-Term Storage Stability: Store aliquots at various temperatures (-80°C, -20°C, 4°C,
room temperature) for different durations (e.g., 1 week, 1 month, 3 months).

o Solution Stability in Assay Media: Dilute the stock solution in the relevant cell culture or
assay buffer and incubate under standard assay conditions (e.g., 37°C, 5% CO2) for
various time points (e.g., 0, 2, 8, 24, 48 hours).

e Sample Analysis:

o

At each time point, take a sample from the incubated solution.

[¢]

Quench any reaction if necessary (e.g., by adding acetonitrile or methanol).

[¢]

Centrifuge the samples to pellet any precipitates.

[e]

Analyze the supernatant by reverse-phase HPLC with UV detection.
e Data Analysis:
o Integrate the peak area of the parent UNC8153 compound in each sample.

o Calculate the percentage of UNC8153 remaining at each time point relative to the T=0
standard.

o % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100
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o Plot the percentage of remaining UNC8153 against time to determine the degradation
kinetics.

Visualizations
UNC8153 Mechanism of Action
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Caption: UNC8153-mediated degradation of NSD2 via ternary complex formation.

Experimental Workflow for Stability Assessment
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Examples of Stress Conditions
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Caption: Workflow for determining the chemical stability of UNC8153.

Decision Tree for UNC8153 Storage and Handling
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Caption: Decision guide for the proper storage and handling of UNC8153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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